Cas no 1180497-46-4 (2-Amino-5-methoxy-3-methylbenzoic acid)
2-Amino-5-methoxy-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methoxy-3-methylbenzoic acid
- NE28516
- Z1675167144
-
- Inchi: 1S/C9H11NO3/c1-5-3-6(13-2)4-7(8(5)10)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
- InChI Key: XXPURUMOXCPQJB-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)O)C(=C(C)C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Topological Polar Surface Area: 72.6
2-Amino-5-methoxy-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A612223-10mg |
2-Amino-5-methoxy-3-methylbenzoic Acid |
1180497-46-4 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A612223-50mg |
2-Amino-5-methoxy-3-methylbenzoic Acid |
1180497-46-4 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A612223-100mg |
2-Amino-5-methoxy-3-methylbenzoic Acid |
1180497-46-4 | 100mg |
$ 275.00 | 2022-06-08 | ||
| Enamine | EN300-135404-0.05g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 0.05g |
$166.0 | 2023-07-08 | |
| Enamine | EN300-135404-0.1g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 0.1g |
$248.0 | 2023-07-08 | |
| Enamine | EN300-135404-0.25g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 0.25g |
$353.0 | 2023-07-08 | |
| Enamine | EN300-135404-0.5g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 0.5g |
$557.0 | 2023-07-08 | |
| Enamine | EN300-135404-1.0g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 1.0g |
$714.0 | 2023-07-08 | |
| Enamine | EN300-135404-2.5g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 2.5g |
$1399.0 | 2023-07-08 | |
| Enamine | EN300-135404-5.0g |
2-amino-5-methoxy-3-methylbenzoic acid |
1180497-46-4 | 95% | 5.0g |
$2070.0 | 2023-07-08 |
2-Amino-5-methoxy-3-methylbenzoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-Amino-5-methoxy-3-methylbenzoic acid
Introduction to 2-Amino-5-methoxy-3-methylbenzoic acid (CAS No. 1180497-46-4)
2-Amino-5-methoxy-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1180497-46-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features both amino and methoxy substituents, positioned at the 2nd and 5th carbon atoms, respectively, with a methyl group at the 3rd position. Such a molecular arrangement imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The compound's significance stems from its potential as a key intermediate in the synthesis of various pharmacologically relevant derivatives. The presence of both an amino group and a methoxy group allows for further functionalization through classical organic reactions such as diazotization, nucleophilic aromatic substitution, or condensation reactions. These chemical handles are particularly useful in constructing heterocyclic systems, which are prevalent in many therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule modulators that target complex biological pathways. 2-Amino-5-methoxy-3-methylbenzoic acid has emerged as a promising building block in this endeavor. Its aromatic core can be modified to produce derivatives with enhanced binding affinity to specific biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its utility in generating inhibitors of polyphenoloxidases and other oxidoreductases, which play critical roles in cellular redox homeostasis.
The methoxy group at the 5th position introduces steric bulk while also serving as an electron-donating moiety, influencing the compound's overall reactivity and binding characteristics. This feature is particularly advantageous when designing molecules intended to interact with hydrophobic pockets of protein targets. Furthermore, the amino group provides a site for further derivatization, enabling the introduction of additional functional groups such as carboxylates or amides, which can modulate solubility and metabolic stability.
Recent advances in computational chemistry have facilitated the rational design of 2-Amino-5-methoxy-3-methylbenzoic acid derivatives by predicting their binding modes to macromolecular targets. Molecular docking studies have revealed that certain analogs of this compound exhibit high affinity for enzymes involved in metabolic pathways relevant to metabolic syndrome and cardiovascular diseases. These findings have prompted further investigation into its potential as a lead compound for drug discovery programs targeting these conditions.
From a synthetic chemistry perspective, 2-Amino-5-methoxy-3-methylbenzoic acid serves as a versatile precursor for constructing more complex scaffolds through multi-step organic transformations. For example, it can be coupled with heterocyclic cores via palladium-catalyzed cross-coupling reactions to generate fused ring systems with enhanced biological activity. Additionally, its carboxylic acid functionality allows for amidation or esterification, enabling the preparation of prodrugs or conjugates designed for targeted delivery.
The pharmacokinetic profile of derivatives derived from 2-Amino-5-methoxy-3-methylbenzoic acid has also been extensively studied. Researchers have explored modifications aimed at optimizing bioavailability, reducing clearance rates, and minimizing off-target effects. For instance, prodrug strategies involving enzymatically cleavable linkers have been employed to enhance oral bioavailability while maintaining therapeutic efficacy.
In conclusion,2-Amino-5-methoxy-3-methylbenzoic acid (CAS No. 1180497-46-4) represents a structurally versatile and biologically relevant compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups makes it an attractive scaffold for generating novel therapeutic agents targeting diverse disease indications. As research continues to uncover new applications for this compound and its derivatives,2-Amino-5-methoxy-3-methylbenzoic acid is poised to remain a cornerstone in the quest for innovative pharmaceutical solutions.
1180497-46-4 (2-Amino-5-methoxy-3-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)